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Compound of Interest

Compound Name: Triethyl ethane-1,1,2-tricarboxylate

Cat. No.: B125765

This guide provides a comprehensive overview of Triethyl ethane-1,1,2-tricarboxylate,

including its chemical identity, physicochemical properties, and key experimental protocols

relevant to researchers, scientists, and professionals in drug development.

Nomenclature

IUPAC Name: triethyl ethane-1,1,2-tricarboxylate[1]

CAS Number: 7459-46-3[1][2][3][4]

Synonyms

This compound is known by several other names in scientific literature and commercial

databases:

Triethyl 1,1,2-ethanetricarboxylate[1][2]
1,1,2-Ethanetricarboxylic acid, triethyl ester[1][2][5]
1,1,2-Tricarbethoxyethane[2][5]
2-Ethoxycarbonylsuccinic acid diethyl ester[1][2]
Diethyl 2-(ethoxycarbonyl)butanedioate[4][6]

Diethyl 2-carbethoxysuccinate[2]
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o Ethane-1,1,2-tricarboxylic acid, triethyl ester[1][5]

o Triethyl ethane tricarboxylate[1][4][5]

Physicochemical Properties

The quantitative data for Triethyl ethane-1,1,2-tricarboxylate are summarized in the table

below for easy reference and comparison.

Property Value Source(s)
Molecular Formula C11H1806 [11[31[5]
Molecular Weight 246.26 g/mol [1][2]114]
Clear colorless to pale yellow
Appearance o [2][7]
liquid
3 _ 99 °C @ 0.5 mmHg 134-135
Boiling Point [41[8]
°C @ 2.5 Torr
Density 1.074 g/mL at 25 °C [4]

Refractive Index

n20/D 1.429

[4]

Flash Point > 230 °F (> 110 °C) [4][9]
Soluble in chloroform, ethyl

Solubility acetate. Limited solubility in [2][4]
water.
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Experimental Protocols
Synthesis of Triethyl Ethane-1,1,2-tricarboxylate

A common and well-documented method for the synthesis of this compound is through the
reaction of diethyl malonate with ethyl chloroacetate.[2]

Methodology:

After cooling a reaction mixture to 15°C, ethyl chloroacetate (0.095 mol) is added dropwise
over a period of time.[4]

» Following the addition, the reaction mixture is refluxed for a duration of 6 hours.[4]
o Once the reaction is complete, the mixture is poured into 2 liters of water.[4]

e The organic phase is then extracted three times with dichloromethane (500 mL for each
extraction).[4]

o The combined organic extracts are dried using anhydrous sodium sulfate, followed by
filtration.[4]

e The solvent is evaporated to yield an oily crude product.[4]

e The final product, triethyl ethane-1,1,2-tricarboxylate, is purified by vacuum distillation.
This process has a reported yield of 89%.[4]
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‘Workup & Purification Final Product
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Triethyl ethane-1,1,2-tricarboxylate

H3O* or OH~ / H20 H3O* or OH~ / H20

Ethane-1,1,2-tricarboxylic Acid Ethanol

Triethyl ethane-1,1,2-tricarboxylate

1. LiAlHa
2. H20 workup

1. LiAlH4
2. H20 workup

1,1,2-tris(hydroxymethyl)ethane Ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Triethyl Ethane-1,1,2-
tricarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125765#triethyl-ethane-1-1-2-tricarboxylate-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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